Cas no 20194-81-4 (2-[(diethoxyphosphoryl)sulfanyl]-N,N,N-triethylethanaminium)

• Product name: 2-[(diethoxyphosphoryl)sulfanyl]-N,N,N-triethylethanaminium
• CAS No: 20194-81-4
• MF: C₁₂H₂₉NO₃PS
• MW: 298.402323484421
• CID: 1392341
• PubChem ID: 29997

2-[(diethoxyphosphoryl)sulfanyl]-N,N,N-triethylethanaminium Chemical and Physical Properties

Names and Identifiers

• 2-[(diethoxyphosphoryl)sulfanyl]-N,N,N-triethylethanaminium
• 2-diethoxyphosphorylsulfanylethyl(triethyl)azanium
• AMMONIUM, (2-MERCAPTOETHYL)TRIETHYL-, S-ESTER with O,O-DIETHYLPHOSPHOROTHIOATE
• (2-Mercaptoethyl)triethylammonium S-ester with O,O'-diethylphosphorothioate
• BRN 3960359
• DTXSID90174027
• 20194-81-4

• Inchi： InChI=1S/C12H29NO3PS/c1-6-13(7-2,8-3)11-12-18-17(14,15-9-4)16-10-5/h6-12H2,1-5H3/q+1
• InChI Key： ZAFXFVAEZQMEFF-UHFFFAOYSA-N
• SMILES： CC[N+](CC)(CC)CCSP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 298.16077
• Monoisotopic Mass: 298.161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 35.53
• LogP: 3.77720